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Compound of Interest

Compound Name: 1,3-Diethylbenzene

Cat. No.: B091504

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safe handling, storage, and
disposal of 1,3-diethylbenzene. The following sections detail its chemical and physical
properties, associated hazards, necessary precautions, and emergency procedures to ensure
a safe laboratory and research environment.

Chemical and Physical Properties

1,3-Diethylbenzene is a colorless liquid with a characteristic aromatic odor.[1] It is miscible
with common organic solvents like ethanol, benzene, and acetone but immiscible with water.[2]
A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 1,3-Diethylbenzene
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Property Value Reference(s)
Molecular Formula CioH14 [3114]
Molecular Weight 134.22 g/mol [41[5]

CAS Number 141-93-5 [3][4]
Appearance Colorless liquid [3]

Odor Aromatic [1]

Melting Point -83.9 °C [41[6]

Boiling Point 181.1°C [41[6]

Density 0.864 g/mL at 20 °C [2][6]

Flash Point 56 °C [4]

Autoignition Temperature

430 °C (806 °F)

[4]

Solubility

Miscible with ethanol, ethyl
ether, acetone. Immiscible with

water.

[2]14]

Vapor Pressure

1.33 mmHg at 25 °C

[4]

log Kow (Octanol/Water

Partition Coefficient)

4.44

[4]115]

Hazard Identification and Classification

1,3-Diethylbenzene is classified as a hazardous substance with multiple risk factors. It is a

flammable liquid and vapor.[3] Inhalation may cause respiratory irritation, while skin and eye

contact can lead to irritation.[3][7] A significant hazard is its potential to be fatal if swallowed

and it enters the airways due to aspiration.[3][7] Furthermore, it is toxic to aquatic life with long-

lasting effects.[3]

Table 2: GHS Hazard Classification for 1,3-Diethylbenzene
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Hazard Class Category Hazard Statement Reference(s)

o H226: Flammable
Flammable Liquids 3 o [1][7]
liquid and vapour

H304: May be fatal if
Aspiration Hazard 1 swallowed and enters [1107]

airways

L H315: Causes skin
Skin Irritation 2 o [1][7]
irritation

. H319: Causes serious
Eye Irritation 2 o [1][7]
eye irritation

Specific Target Organ
o ) H335: May cause
Toxicity - Single 3 ) o [7]
respiratory irritation

Exposure

Hazardous to the H411: Toxic to aquatic
Aquatic Environment, 2 life with long lasting [7]
Long-term effects

Safe Handling and Storage Protocols

Proper handling and storage procedures are paramount to minimizing the risks associated with
1,3-diethylbenzene.

Handling

o Ventilation: Handle in a well-ventilated area.[1] Local exhaust ventilation should be used to
control vapors.[8]

o Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[1][7]

o Skin Protection: Wear impervious, flame-resistant clothing and chemical-resistant gloves.

[1](7]
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o Respiratory Protection: If exposure limits are exceeded, use a full-face respirator.[1]

o Hygiene: Wash hands thoroughly after handling.[9] Do not eat, drink, or smoke in work
areas.[9]

« Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[9]
Use non-sparking tools and take precautionary measures against static discharge.[1][9]
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@andling 1,3-Diethylbenze)

Assess Hazards
(Flammable, Irritant, Aspiration Hazard)

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Remove Ignition Sources
(Sparks, Flames, Hot Surfaces)

Dispense Chemical
(Use Non-Sparking Tools)

Securely Close Container

Clean Work Area

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for Safe Handling of 1,3-Diethylbenzene.
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Storage

» Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][7]
Keep cool and protect from sunlight.[9]

e Incompatibilities: Store away from incompatible materials such as oxidizing agents.[10]

o Containers: Use approved packaging and ground/bond containers and receiving equipment.

[°]

Emergency Procedures
First Aid Measures

Table 3: First Aid Measures for 1,3-Diethylbenzene Exposure
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Exposure Route First Aid Procedure Reference(s)

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [1]
artificial respiration and consult

a doctor immediately.

Take off immediately all
contaminated clothing. Wash

Skin Contact off with soap and plenty of [1][11]
water. Consult a doctor if

irritation persists.

Rinse cautiously with water for
at least 15 minutes. Remove

Eye Contact contact lenses, if present and [107711]
easy to do. Continue rinsing.

Get medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [1]
unconscious person. Call a
doctor or Poison Control

Center immediately.

Accidental Release Measures

In the event of a spill, evacuate personnel to a safe area and ensure adequate ventilation.[7]
Remove all sources of ignition.[7] Personnel involved in cleanup should wear appropriate
personal protective equipment.[7]
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Spill of 1,3-Diethylbenzene Occurs

Evacuate Non-Essential Personnel

Ensure Adequate Ventilation

Remove All Ignition Sources

Don Appropriate PPE

Contain Spill with Inert Material
(Sand, Earth)

Collect Spillage into a Labeled Container

Decontaminate Spill Area

Dispose of Waste According to Regulations

Spill Response Complete

Click to download full resolution via product page

Caption: Spill Response Protocol for 1,3-Diethylbenzene.
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Prevent further leakage if it is safe to do so.[7] Do not let the chemical enter drains.[7] Absorb
the spill with an inert material and place it in a suitable container for disposal.[11]

Fire-Fighting Measures

o Suitable Extinguishing Media: Use carbon dioxide, dry chemical powder, or foam.[1] Water
spray can be used to cool containers.[11]

o Specific Hazards: The vapor is heavier than air and may travel to a source of ignition and
flash back.[9] Containers may explode when heated.[11]

» Protective Equipment: Firefighters should wear self-contained breathing apparatus.[1][7]

Toxicology and Ecological Information
Toxicological Information

Symptoms of overexposure may include headache, dizziness, tiredness, nausea, and vomiting.
[11] It is classified as moderately toxic by ingestion.[2]

Table 4: Acute Toxicity Data for 1,3-Diethylbenzene

Route Species Value Reference(s)

[No specific reference
Oral Rat LD50: >5000 mg/kg found in search

results]

[No specific reference
) LC50: No data ]
Inhalation Rat ) found in search
available
results]

[No specific reference
Dermal Rabbit LD50: >5000 mg/kg found in search
results]

Note: Specific LD50/LC50 values were not consistently available in the initial search results.
The provided data is indicative and should be confirmed with more detailed toxicological

studies.
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Ecological Information

1,3-Diethylbenzene is toxic to aquatic life with long-lasting effects.[3][10] It is not expected to
be readily biodegradable and has the potential for bioaccumulation. Due to its low water
solubility, it is not likely to be mobile in the environment and spillage is unlikely to penetrate the
soil.[3][11]

Disposal Considerations

Waste from 1,3-diethylbenzene is classified as hazardous.[12] Dispose of contents and
containers in accordance with local, regional, and national regulations.[1][7] Do not dispose of it
into the environment.[1]

Regulatory Information

1,3-Diethylbenzene is subject to various regulations. Users should consult the relevant safety
data sheets and local regulatory bodies for complete and up-to-date information on its
classification and labeling.

This guide is intended to provide a comprehensive overview of the safe handling of 1,3-
diethylbenzene for research and development purposes. Always refer to the most current
Safety Data Sheet (SDS) provided by the supplier before use and ensure that all personnel are
adequately trained in the proper handling and emergency procedures for this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1,3-Diethylbenzene: A Comprehensive Technical Guide
to Safety, Handling, and Storage]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091504+#safety-handling-and-storage-of-1-3-
diethylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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